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An In-Depth Technical Guide to SAP S/4HANA Functionalities for Scientific Research Labs
Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides a technical overview of the core functionalities of SAP S/4HANA relevant to
the operational and data management needs of modern scientific research laboratories. It
details how the integrated suite of applications can enhance research and development (R&D)
processes, ensure regulatory compliance, and provide real-time insights from discovery to
market.

Executive Summary

In the highly regulated and competitive landscape of scientific research and drug development,
efficiency, data integrity, and compliance are paramount. SAP S/4HANA serves as a digital core
for life sciences and pharmaceutical companies, offering an integrated Enterprise Resource
Planning (ERP) solution that connects R&D processes with supply chain, quality management,
and finance.[1] Its in-memory computing capabilities enable real-time data processing and
analytics, which is critical for making timely, data-driven decisions in a laboratory environment.
[2][3] This guide will explore the key modules and workflows that empower researchers and
scientists to streamline operations, manage complex projects, and maintain stringent quality
standards.
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Core SAP S/IAHANA Modules for Research
Laboratories

SAP S/4AHANA provides a range of modules that can be configured to meet the specific needs
of a research environment. The integration of these modules creates a single source of truth,
eliminating data silos and improving collaboration across departments.[1][4]
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Module/Solution

Core Functionalities for
Scientific Research Labs

Key Benefits

Enterprise Portfolio and Project
Management (EPPM)

Project planning, scheduling,
and resource allocation for
R&D projects.[4][5] Budgeting,
cost tracking, and milestone
management.[6] Integration
with financial and procurement
processes for real-time project

financial status.[7]

Centralized management of all
R&D projects, alignment of
research activities with
strategic goals, and improved

resource utilization.[8]

Quality Management (QM)

Management of quality
inspections for incoming
materials, in-process samples,
and finished products.[9][10]
Creation and management of
inspection plans, sample
management, and stability
studies.[11][12][13] Deviation
management and
implementation of Corrective
and Preventive Actions
(CAPA).[11]

Ensures adherence to GxP
and other regulatory standards
like ISO 17025.[11] Improves
product quality and
consistency through
standardized testing
procedures.[9] Provides end-
to-end traceability and
simplifies audits.[2][3]

Laboratory Information
Management System (LIMS)

Integration

Seamless data exchange
between laboratory
instruments/LIMS and the SAP
system.[14] Automation of data
transfer for inspection lots and
test results.[11] Workflows can
trigger events and actions in
the LIMS based on data from
S/4HANA [14]

Reduces manual data entry
errors and improves data
integrity.[11] Accelerates the
availability of quality data for
decision-making. Provides a
holistic view of quality data
integrated with enterprise

processes.

Inventory Management (IM) &

Materials Management (MM)

Real-time tracking of
laboratory supplies, reagents,
and reference standards.[15]

[16] Management of batch-

Optimizes inventory levels,
reducing carrying costs and
waste.[3] Ensures availability

of critical materials for
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managed and serialized
materials. Automated
procurement processes for lab
supplies to prevent stock-outs.
[17]

uninterrupted research
activities. Provides full
traceability of materials used in

experiments.

SAP Analytics Cloud (SAC) &
Embedded Analytics

Real-time operational reporting
and KPI monitoring on live
transactional data.[18][19]
Predictive analytics to forecast
research outcomes and
identify trends.[2][20]
Interactive dashboards for
visualizing project status,
quality metrics, and resource
utilization.[21][22]

Empowers researchers with
self-service reporting and data
visualization tools.[23] Enables
faster, more informed decision-
making based on up-to-the-
minute data.[2][24]

Product Compliance

Management of regulatory and
customer requirements
throughout the product
lifecycle.[25] Classification of
hazardous materials and
generation of safety data
sheets.[25] Ensures
adherence to global and
country-specific regulations.
[26]

Reduces risk of non-
compliance and associated
penalties. Streamlines the
management of product safety
and stewardship information.
[27]

Intelligent Clinical Supply

Management

End-to-end management of
the clinical trial supply chain.
Demand forecasting,
manufacturing, packaging, and
labeling of clinical trial
materials.[28] Integration with
Clinical Trial Management
Systems (CTMS) for study

planning and execution.[29]

Improves efficiency and
reduces cycle times in clinical
supply processes.[30]
Increases transparency and
visibility into the status of

clinical supplies worldwide.[28]
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Logical & Experimental Workflows in SAP S/I4HANA

While SAP S/4AHANA does not model biological signaling pathways or contain specific scientific
experimental protocols, it is designed to manage the workflows and standard operating
procedures that surround scientific research. The following diagrams illustrate key logical and
procedural workflows within a research lab environment managed by S/4HANA.

Logical Integration of SAP SI4HANA in a Research Lab

This diagram shows the high-level relationship between core SAP S/4HANA functionalities and
the central research and development process. It illustrates how project management, quality
control, and material management are interconnected to support R&D activities, all
underpinned by a layer of analytics and compliance.
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Supporting SAP S/AHANA Modules
Quality Project & Portfolio Inventory & Materials
Management (QM) Management (EPPM) Management (IM/MM)
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Start:
Material Requires Testing

1. Inspection Lot
Creation in S/4AHANA

2. Sample Drawing
Procedure Execution

3. Data sent to LIMS;
Physical Testing in Lab

4. Results Recorded
in S/4HANA (via LIMS)

5. Usage Decision
(Accept / Reject)

6a. Batch Accepted;
Stock Posting to
Unrestricted Use

6b. Batch Rejected;
Stock Blocked

7. Quality Notification

Created for Deviation

Click to download full resolution via product page

Need Custom Synthesis?

(Real-time cost & progress tracking)

6. Product Development

Start: Idea Generation

1. Submit New Drug
Development Idea

2. Portfolio Review
& Feasibility Analysis

3. Create Project in EPPM,;
Define Phases & Budget

4. Project Execution:

Pre-Clinical, Clinical Phases... Rejected

5. Phase-Gate Review
(Go / No-Go Decision)

& Commercialization TS UL

End: Product Launch

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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